Sulfide
Sulfide
Sulfide, also known as sulphide or S(2-), belongs to the class of inorganic compounds known as other non-metal sulfides. These are inorganic compounds containing a sulfur atom of an oxidation state of -2, in which the heaviest atom bonded to the oxygen belongs to the class of other non-metals. Sulfide has been found throughout most human tissues, and has also been primarily detected in blood. Sulfide exists in all eukaryotes, ranging from yeast to humans. Outside of the human body, sulfide can be found in soft-necked garlic. This makes sulfide a potential biomarker for the consumption of this food product.
Sulfide(2-) is a divalent inorganic anion obtained by removal of both protons from hydrogen sulfide. It is a conjugate base of a hydrosulfide.
Sulfide(2-) is a divalent inorganic anion obtained by removal of both protons from hydrogen sulfide. It is a conjugate base of a hydrosulfide.
Brand Name:
Vulcanchem
CAS No.:
18496-25-8
VCID:
VC0099878
InChI:
InChI=1S/S/q-2
SMILES:
[S-2]
Molecular Formula:
S-2
Molecular Weight:
32.07 g/mol
Sulfide
CAS No.: 18496-25-8
Main Products
VCID: VC0099878
Molecular Formula: S-2
Molecular Weight: 32.07 g/mol
| CAS No. | 18496-25-8 |
|---|---|
| Product Name | Sulfide |
| Molecular Formula | S-2 |
| Molecular Weight | 32.07 g/mol |
| IUPAC Name | sulfide |
| Standard InChI | InChI=1S/S/q-2 |
| Standard InChIKey | UCKMPCXJQFINFW-UHFFFAOYSA-N |
| SMILES | [S-2] |
| Canonical SMILES | [S-2] |
| Melting Point | 112°C |
| Physical Description | Solid |
| Description | Sulfide, also known as sulphide or S(2-), belongs to the class of inorganic compounds known as other non-metal sulfides. These are inorganic compounds containing a sulfur atom of an oxidation state of -2, in which the heaviest atom bonded to the oxygen belongs to the class of other non-metals. Sulfide has been found throughout most human tissues, and has also been primarily detected in blood. Sulfide exists in all eukaryotes, ranging from yeast to humans. Outside of the human body, sulfide can be found in soft-necked garlic. This makes sulfide a potential biomarker for the consumption of this food product. Sulfide(2-) is a divalent inorganic anion obtained by removal of both protons from hydrogen sulfide. It is a conjugate base of a hydrosulfide. |
| PubChem Compound | 29109 |
| Last Modified | Dec 23 2021 |
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